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Compound of Interest

Compound Name: 1,4-Dipropylbenzene

Cat. No.: B1593508 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,4-Dipropylbenzene, with a focus on its molecular characteristics. The content

is tailored for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Quantitative Data Summary
The fundamental molecular properties of 1,4-Dipropylbenzene are summarized in the table

below, providing a clear reference for its chemical identity and characteristics.

Property Value Citations

Molecular Formula C₁₂H₁₈ [1][2][3]

Molecular Weight 162.27 g/mol [1][3][4]

IUPAC Name 1,4-dipropylbenzene [1][2]

CAS Registry Number 4815-57-0 [1][3]

Molecular Structure
The structural representation of 1,4-Dipropylbenzene is crucial for understanding its chemical

behavior and interactions. Below is a diagram illustrating the molecular structure.
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Start: Reactants

Benzene, 1-Propyl Halide
(e.g., 1-chloropropane),
and Lewis Acid Catalyst

(e.g., AlCl3)

Friedel-Crafts Alkylation:
Reaction mixture is stirred

under anhydrous conditions.
Temperature is controlled.

Quenching:
Reaction is quenched

with a dilute acid
(e.g., HCl) and ice.

Workup & Extraction:
Organic layer is separated,

wased with brine, and dried.

Purification:
Crude product is purified
by fractional distillation
under reduced pressure.

Analysis:
Product identity and purity

are confirmed (GC-MS, NMR).

End: Pure
1,4-Dipropylbenzene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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